Cas no 823795-61-5 (Pyrimidine, 5-chloro-4-(4-methyl-1-piperazinyl)-2-phenyl-)
823795-61-5 structure
Product Name:Pyrimidine, 5-chloro-4-(4-methyl-1-piperazinyl)-2-phenyl-
CAS No:823795-61-5
MF:C15H17ClN4
MW:288.775281667709
CID:693012
PubChem ID:59517831
Update Time:2025-04-19
Pyrimidine, 5-chloro-4-(4-methyl-1-piperazinyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 5-chloro-4-(4-methyl-1-piperazinyl)-2-phenyl-
- 5-chloro-4-(4-methylpiperazin-1-yl)-2-phenylpyrimidine
- SCHEMBL12929756
- DTXSID00732298
- 823795-61-5
-
- Inchi: 1S/C15H17ClN4/c1-19-7-9-20(10-8-19)15-13(16)11-17-14(18-15)12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3
- InChI Key: BBIDJOSOBFAJJT-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C2C=CC=CC=2)N=C1N1CCN(C)CC1
Computed Properties
- Exact Mass: 288.1141743g/mol
- Monoisotopic Mass: 288.1141743g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 32.3Ų
Pyrimidine, 5-chloro-4-(4-methyl-1-piperazinyl)-2-phenyl- Related Literature
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
823795-61-5 (Pyrimidine, 5-chloro-4-(4-methyl-1-piperazinyl)-2-phenyl-) Related Products
- 163613-81-8(Piperazine,1-(3,6-dimethyl-2-pyridinyl)-)
- 163613-83-0(1-(4,6-Dimethylpyridin-2-yl)piperazine)
- 109397-74-2(1,2-Ethanediamine,N1,N1-diethyl-N2-(6-methyl-4-pyrimidinyl)-N2-(phenylmethyl)-)
- 16802-74-7(2,4-Quinazolinediamine,N2,N2,N4,N4-tetrakis(phenylmethyl)-)
- 114523-62-5(4-Pyrimidinamine,2-(4-methylphenyl)-)
- 131816-67-6(2-methyl-4-(piperazin-1-yl)pyrimidine)
- 126824-08-6(1H-Benzimidazole,2,2'-(1,3-phenylene)bis[5-(4-methyl-1-piperazinyl)- (9CI))
- 20980-17-0(4-Pyrimidinamine,N,N-dimethyl-2-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]-)
- 91717-22-5(2-Amino-4-piperidino-6-methylpyrimidine)
- 914347-48-1(2-(4-(6-amino-2-methylpyrimidin-4-yl)piperazin-1-yl)ethan-1-ol)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent